Cas no 10040-95-6 (1-(4-Methoxyphenyl)imidazole)

• Product Name: 1-(4-Methoxyphenyl)imidazole
• CAS No: 10040-95-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00060492
• CID: 48334
• PubChem ID: 24869371
• Update Time: 2024-11-04

1-(4-Methoxyphenyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-1H-imidazole
• 4-(Imidazol-1-yl)anizol
• 1-(4-Methoxyphenyl)imidazole
• 4-(1H-Imidazolyl)-anisole
• 4-(Imidazol-1-yl)anisole, GC 97%
• N-(4-Methoxyphenyl)imidazole, 98%
• 1-(4-METHOXYPHENYL)-1H-IMIDAZOLE 98%
• MLS000420300
• CS-0186258
• InChI=1/C10H10N2O/c1-13-10-4-2-9(3-5-10)12-7-6-11-8-12/h2-8H,1H
• AS-62021
• SCHEMBL285074
• DTXSID70275788
• NCGC00246599-01
• HMS1414L13
• IFLab1_000959
• 1-(4-Methoxyphenyl)-1H-imidazole #
• MFCD00060492
• SMR000322844
• J-800093
• n-(4-methoxyphenyl)imidazole
• 10040-95-6
• SCHEMBL12015230
• 4-(Imidazol-1-yl)anisole
• HMS2664D03
• AKOS015851839
• 4-(imidazol-1-yl)-anisole
• J-640090
• 1H-imidazole, 1-(4-methoxyphenyl)-
• FT-0616789
• 1-(4-methoxy-phenyl)-1h-imidazole
• CHEMBL1537071
• 1-(4-Methoxyphenyl)-1H-imidazole, 98%
• DB-018605
• imidazole, 1-(4-methoxy)phenyl-

• MDL： MFCD00060492
• Inchi： 1S/C10H10N2O/c1-13-10-4-2-9(3-5-10)12-7-6-11-8-12/h2-8H,1H3
• InChI Key： XNLOIFUGGCCEQX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: White odorless crystalline powder
• Density: 1.1455 (rough estimate)
• Melting Point: 59-67 °C (lit.)
• Boiling Point: 120 °C/0.1 mmHg(lit.)
• Flash Point: 120°C/0.1mm
• Refractive Index: 1.6300 (estimate)
• PSA: 27.05000
• LogP: 1.88090
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Methoxyphenyl)imidazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26;S36
• Risk Phrases：R36/37/38